Cyclohexanecarbonyl chloride

• IUPAC Name: cyclohexanecarbonyl chloride
• InChI: InChI=1S/C7H11ClO/c8-7(9)6-4-2-1-3-5-6/h6H,1-5H2
• InChI Key: RVOJTCZRIKWHDX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)Cl
• Molecular Formula: C7H11ClO
• DSSTOX Substance ID: DTXSID8062608
• Molecular Weight: 146.61 g/mol
• CAS RN: 2719-27-9

Description

Cyclohexanecarbonyl chloride, also known as Chlorocarbonylcyclohexane, Cyclohexanoyl chloride, Cyclohexylcarbonyl chloride, Hexahydrobenzoyl chloride, or Cyclohexanecarboxylic acid chloride, is a chemical compound with the molecular formula C7H11ClO and a molecular weight of 146.615. It is used in the preparation of five thiourea derivative ligands having anti-bacterial and anti-yeast activity.

Synthesis Analysis

The electrochemical reduction of cyclohexanecarbonyl chloride at a hanging mercury drop electrode in acetonitrile has been reported. Another method for preparing cyclohexyl phenyl ketone involves a series of reactions starting from a 1,3-butadiene and an acrylic acid, which includes a Diels-Alder reaction, a hydrogenation reaction, a chlorination reaction, and a Friedel-Crafts reaction.

Molecular Structure Analysis

The molecular structure of Cyclohexanecarbonyl chloride is available as a 2D Mol file or as a computed 3D SD file. The IUPAC Standard InChI is InChI=1S/C7H11ClO/c8-7(9)6-4-2-1-3-5-6/h6H,1-5H2.

Chemical Reactions Analysis

Cyclohexanecarbonyl chloride is used in the preparation of five thiourea derivative ligands having anti-bacterial and anti-yeast activity. These include N-(diethylcarbamothioyl)cyclohexanecarboxamide, N-(di-n-propylcarbamothioyl)cyclohexanecarboxamide, di-n-butylcarbamothioyl)cyclohexanecarboxamide, N-(diphenylcarbamothioyl)cyclohexanecarboxamide, and N-(morpholine-4-carbonothioyl)cyclohexanecarboxamide.

Physical And Chemical Properties Analysis

Cyclohexanecarbonyl chloride is a clear liquid with a pungent odor. It has a density of 1.096 g/mL at 25 °C and a boiling point of 184 °C. It is soluble in usual organic solvents.

Scientific Research Applications

Synthesis of Thiourea Derivatives

Cyclohexanecarbonyl chloride is used in the synthesis of thiourea derivatives, which are compounds with a wide range of biological activities. . The preparation involves the reaction of cyclohexanecarbonyl chloride with different amines to produce compounds such as:

Electrochemical Studies

. This process is significant for understanding the electrochemical behavior of organic halides and can be applied in the development of new electrochemical sensors or batteries.

Safety and Hazards

Cyclohexanecarbonyl chloride is classified as a combustible liquid, harmful if swallowed, and causes severe skin burns and eye damage. It may also cause respiratory irritation. Safety measures include avoiding heat, sparks, open flames, and hot surfaces, wearing protective equipment, and ensuring good ventilation.

Mechanism of Action

Target of Action

Cyclohexanecarbonyl chloride is a versatile fine pharmaceutical and chemical intermediate . It is primarily used in the preparation of five thiourea derivative ligands . These ligands have demonstrated anti-bacterial and anti-yeast activity .

Mode of Action

It is known that it is used in the synthesis of various compounds, suggesting that it likely reacts with other molecules to form new chemical structures .

Biochemical Pathways

Given its use in the synthesis of thiourea derivative ligands, it may be involved in biochemical pathways related to bacterial and yeast activity .

Result of Action

Cyclohexanecarbonyl chloride is used in the preparation of five thiourea derivative ligands . These ligands have demonstrated anti-bacterial and anti-yeast activity , suggesting that the compound’s action results in molecular and cellular effects that inhibit these organisms.

Synthesis routes and methods I

Procedure details

Compound of formula (XI) where all R5 s are H and R7 and R8 are methyl was prepared by reacting 4-PgO benzoic acid chloride, prepared as in the above paragraph, in a Grignard reaction with CH3MgCl in a procedure similar that employed in Example I for producing (1-methyl-1-hydroxy) ethyl-3-cyclohexene from 3-cyclohexane carboxylic acid chloride.

Synthesis routes and methods II

Procedure details

The mixture of cyclohexylcarboxylic acid (40 g) and SOCl2 (60 mL) was heated at 30° C. for 30 min and then at 50° C. for 3-5 hrs. The volatile materials were removed in vacuum and the residue was used for the next reaction without further purification.

Q & A

Q1: What is the primary reaction cyclohexanecarbonyl chloride undergoes in electrochemical settings?

A1: Cyclohexanecarbonyl chloride undergoes a one-electron reduction, leading to the cleavage of the carbon-chlorine bond. This has been observed in acetonitrile using both tetraethylammonium perchlorate and tetramethylammonium perchlorate as supporting electrolytes. []

Q2: Can cyclohexanecarbonyl chloride be used for chiral discrimination?

A2: Yes, (1R,2R)- and (1S,2S)-trans-2-(2,3-anthracenedicarboximido)cyclohexanecarbonyl chloride, chiral derivatives of cyclohexanecarbonyl chloride, have been successfully employed as fluorescent derivatization reagents for the chiral discrimination of primary amines. This method, coupled with HPLC, allows for the separation of diastereomeric derivatives of a variety of amines. []

Q3: How is cyclohexanecarbonyl chloride utilized in the synthesis of radioligands?

A3: Cyclohexanecarbonyl chloride plays a crucial role in the synthesis of [carbonyl-11C]WAY-100635, a radioligand used in Positron Emission Tomography (PET) studies of 5-HT1A receptors. [carbonyl-11C]Cyclohexanecarbonyl chloride is first synthesized from cyclohexylmagnesium chloride and [11C]carbon dioxide. It then reacts with 1-(2-methoxyphenyl)-4-(2-(2-pyridylamino)ethyl)piperazine to yield the final radioligand. []

Q4: What is the significance of the crystalline structure of N-(S)-2-heptyl (1R,2R)-2-(2,3-anthracenedicarboximido)cyclohexanecarboxamide?

A4: X-ray analysis of N-(S)-2-heptyl (1R,2R)-2-(2,3-anthracenedicarboximido)cyclohexanecarboxamide revealed that its crystalline conformation, primarily dictated by inter- and intra-molecular CH-π interactions, differs from its preferred conformation in solution (CD3OD). This finding highlights the influence of environmental factors on molecular conformation. []

Q5: Are there any alternative synthetic routes to cyclohexanecarbonyl chloride?

A5: Yes, cyclohexanecarbonyl chloride can be synthesized through a photochemical reaction between ethyl chloroglyoxylate and cyclohexane. This reaction, driven by the attack of a cyclohexyl radical on the carbonyl group of ethyl chloroglyoxylate, yields cyclohexanecarbonyl chloride as the major product (51%). []

Q6: Can cyclohexanecarbonyl chloride participate in catalytic reactions?

A6: While not inherently catalytic, cyclohexanecarbonyl chloride can be reduced in the presence of electrogenerated nickel(I) salen catalyst in acetonitrile. [] This highlights the potential for using cyclohexanecarbonyl chloride in electrocatalytic reactions.

Q7: Are there any known unique reactions involving cyclohexanecarbonyl chloride?

A7: Yes, research has shown a novel reaction between cyclohexanecarbonyl chloride and phenyl isocyanate. [] The specifics of this reaction and its products require further investigation.